N-(1,3-benzodioxol-5-ylmethyl)-1-(4-methylphenyl)-5-oxo-3-pyrrolidinecarboxamide

• IUPAC Name: N-(1,3-benzodioxol-5-ylmethyl)-1-(4-methylphenyl)-5-oxopyrrolidine-3-carboxamide
• InChI: InChI=1S/C20H20N2O4/c1-13-2-5-16(6-3-13)22-11-15(9-19(22)23)20(24)21-10-14-4-7-17-18(8-14)26-12-25-17/h2-8,15H,9-12H2,1H3,(H,21,24)
• InChI Key: QXZJQZGFZOVBRZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2CC(CC2=O)C(=O)NCC3=CC4=C(C=C3)OCO4
• Molecular Formula: C20H20N2O4
• Molecular Weight: 352.4 g/mol

Description

N-(1,3-benzodioxol-5-ylmethyl)-1-(4-methylphenyl)-5-oxo-3-pyrrolidinecarboxamide, commonly known as BMDP, is a synthetic cathinone and a member of the pyrrolidine class. It is a designer drug that has gained popularity in recent years due to its psychoactive effects. BMDP has been found to have stimulant properties and is known to produce feelings of euphoria, increased energy, and alertness. In

Mechanism of Action

The exact mechanism of action of BMDP is not well understood. However, it is believed to work by increasing the levels of dopamine, norepinephrine, and serotonin in the brain. These neurotransmitters are responsible for regulating mood, energy levels, and motivation.
Biochemical and Physiological Effects:
BMDP has been found to have a number of biochemical and physiological effects. It has been shown to increase heart rate, blood pressure, and body temperature. It can also cause pupil dilation, sweating, and dry mouth. BMDP has been found to have a high potential for abuse and addiction.

Advantages and Limitations for Lab Experiments

One advantage of using BMDP in lab experiments is its ability to produce consistent and predictable effects on the central nervous system. However, the high potential for abuse and addiction makes it difficult to use in certain types of experiments. Additionally, the lack of understanding of the exact mechanism of action makes it difficult to interpret the results of studies using BMDP.

Future Directions

There are several future directions for research involving BMDP. One area of interest is its potential use in the treatment of depression and anxiety. Additionally, more research is needed to understand the exact mechanism of action of BMDP and its effects on the central nervous system. Finally, there is a need for more studies to determine the long-term effects of BMDP use on the brain and body.
In conclusion, BMDP is a synthetic cathinone that has gained popularity in recent years due to its psychoactive effects. It has been used in scientific research to study its effects on the central nervous system and has been found to have stimulant properties. BMDP has several advantages and limitations for lab experiments, and there are several future directions for research involving this compound.

Synthesis Methods

The synthesis of BMDP involves the reaction of 3,4-methylenedioxyphenylpropan-2-one with 4-methylphenylhydrazine to form the intermediate 1-(3,4-methylenedioxyphenyl)-2-(4-methylphenyl)hydrazine. This intermediate is then reacted with pyrrolidine-3-carboxylic acid to form BMDP.

Scientific Research Applications

BMDP has been used in scientific research to study its effects on the central nervous system. It has been found to have stimulant properties and can produce feelings of euphoria, increased energy, and alertness. BMDP has also been studied for its potential use in the treatment of depression and anxiety.